Cas no 1153219-88-5 (benzyl cyclopropyl(2-hydroxyethyl)carbamate)

• Product Name: benzyl cyclopropyl(2-hydroxyethyl)carbamate
• CAS No: 1153219-88-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5894865
• PubChem ID: 43576819
• Update Time: 2025-05-24

benzyl cyclopropyl(2-hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl cyclopropyl(2-hydroxyethyl)carbamate
• Carbamic acid, N-cyclopropyl-N-(2-hydroxyethyl)-, phenylmethyl ester
• 1153219-88-5
• benzyl N-cyclopropyl-N-(2-hydroxyethyl)carbamate
• EN300-7342037

• Inchi： 1S/C13H17NO3/c15-9-8-14(12-6-7-12)13(16)17-10-11-4-2-1-3-5-11/h1-5,12,15H,6-10H2
• InChI Key： RNVQAYFXRSYBOV-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N(C1CC1)CCO

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 382.3±31.0 °C(Predicted)
• pka: 14.63±0.10(Predicted)

Additional information on benzyl cyclopropyl(2-hydroxyethyl)carbamate

Introduction to Benzyl cyclopropyl(2-hydroxyethyl)carbamate (CAS No. 1153219-88-5)

Benzyl cyclopropyl(2-hydroxyethyl)carbamate, with the chemical formula C₁₁H₁₅NO₂, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1153219-88-5, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both benzyl and cyclopropyl groups, coupled with a carbamate moiety, makes this molecule a versatile candidate for further exploration in drug development.

The benzyl group, known for its stability and ability to enhance solubility, contributes to the overall bioavailability of the compound. Meanwhile, the cyclopropyl group introduces a rigid structure that can influence the binding affinity of the molecule to biological targets. The carbamate functional group, on the other hand, is well-documented for its role in forming hydrogen bonds, which is crucial for the design of molecules that interact with biological systems.

Recent research in the field of pharmaceutical chemistry has highlighted the importance of structural diversity in drug discovery. Benzyl cyclopropyl(2-hydroxyethyl)carbamate exemplifies this principle by combining multiple pharmacophoric elements into a single molecular framework. This approach has led to the development of novel compounds with enhanced efficacy and reduced side effects. The compound's potential as an intermediate in synthesizing more complex molecules has also been explored, opening up new avenues for synthetic chemistry.

In vitro studies have begun to unravel the pharmacological profile of benzyl cyclopropyl(2-hydroxyethyl)carbamate. Initial experiments suggest that this compound exhibits moderate activity against certain enzymatic targets, making it a promising candidate for further investigation. The hydroxyl ethyl group in its structure may play a critical role in modulating its interactions with biological receptors. This finding aligns with current trends in drug design, where functional groups are strategically incorporated to optimize pharmacokinetic properties.

The synthesis of benzyl cyclopropyl(2-hydroxyethyl)carbamate involves multi-step organic reactions that require careful optimization. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule. These advancements in synthetic chemistry have not only improved the accessibility of the compound but also paved the way for its use in large-scale production.

One of the most exciting aspects of benzyl cyclopropyl(2-hydroxyethyl)carbamate is its potential in addressing unmet medical needs. Researchers are exploring its utility in developing treatments for various diseases, including neurological disorders and inflammatory conditions. The compound's ability to modulate biological pathways makes it a valuable tool for investigating disease mechanisms and identifying new therapeutic targets. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate these studies and bring novel treatments to patients.

The safety profile of benzyl cyclopropyl(2-hydroxyethyl)carbamate is another critical area of focus. Extensive toxicological studies are being conducted to assess its potential side effects and determine safe dosage ranges. These studies are essential for ensuring that the compound can be used effectively and safely in clinical settings. The results from these investigations will provide valuable insights into its therapeutic potential and help guide future development efforts.

The role of computational chemistry in understanding the behavior of benzyl cyclopropyl(2-hydroxyethyl)carbamate cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into its mechanism of action and helped refine its structure for improved efficacy. The integration of computational methods with experimental approaches has become a cornerstone of modern drug discovery, enabling researchers to make informed decisions at every stage of development.

The future prospects for benzyl cyclopropyl(2-hydroxyethyl)carbamate are promising, with ongoing research expected to yield significant breakthroughs. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact with them effectively. This compound represents a prime example of how structural innovation can lead to novel therapeutic agents that address complex diseases.

In conclusion, benzyl cyclopropyl(2-hydroxyethyl)carbamate (CAS No. 1153219-88-5) is a fascinating molecule with diverse applications in pharmaceutical chemistry. Its unique structural features and potential therapeutic benefits make it a compelling subject for further research. As advancements in synthetic methods and computational techniques continue to emerge, we can expect this compound to play an increasingly important role in drug development efforts worldwide.